Cas no 299402-53-2 (1H-1,2,4-Triazole, 1-[3-(4-nitrophenyl)propyl]-)

• Product Name: 1H-1,2,4-Triazole, 1-[3-(4-nitrophenyl)propyl]-
• CAS No: 299402-53-2
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 1439681
• PubChem ID: 69521952
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 1-[3-(4-nitrophenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-[3-(4-nitrophenyl)propyl]-
• 1-[3-(4-nitrophenyl)propyl]-1H-1,2,4-triazole
• SCHEMBL5655760
• JAVVCEGNDJHHPH-UHFFFAOYSA-N
• 299402-53-2
• DS-021178
• 1-[3-(4-nitrophenyl)propyl]-1,2,4-triazole

• Inchi： 1S/C11H12N4O2/c16-15(17)11-5-3-10(4-6-11)2-1-7-14-9-12-8-13-14/h3-6,8-9H,1-2,7H2
• InChI Key： JAVVCEGNDJHHPH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCCN1C=NC=N1)=O

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.5Ų